Cas no 1258613-47-6 (2-Chloro-5-(4-methylsulfonylphenyl)nicotinic acid)

• Product Name: 2-Chloro-5-(4-methylsulfonylphenyl)nicotinic acid
• CAS No: 1258613-47-6
• MF: C₁₃H₁₀ClNO₄S
• MW: 311.740801334381
• MDL: MFCD18084397
• CID: 2760883
• PubChem ID: 53224237
• Update Time: 2025-05-26

2-Chloro-5-(4-methylsulfonylphenyl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

• MFCD18084397
• 2-CHLORO-5-(4-METHYLSULFONYLPHENYL)NICOTINIC ACID
• DTXSID30688193
• 2-Chloro-5-[4-(methanesulfonyl)phenyl]pyridine-3-carboxylic acid
• 1258613-47-6
• 2-Chloro-5-(4-methylsulfonylphenyl)nicotinic acid, 95%
• 2-Chloro-5-(4-methylsulfonylphenyl)nicotinic acid

• MDL： MFCD18084397
• Inchi： 1S/C13H10ClNO4S/c1-20(18,19)10-4-2-8(3-5-10)9-6-11(13(16)17)12(14)15-7-9/h2-7H,1H3,(H,16,17)
• InChI Key： SMXXGZLQBAWJIM-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)O)C=C(C=N1)C1C=CC(=CC=1)S(C)(=O)=O

Computed Properties

• Exact Mass: 311.0019067Da
• Monoisotopic Mass: 311.0019067Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 92.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 2-Chloro-5-(4-methylsulfonylphenyl)nicotinic acid

Recent Advances in the Study of 2-Chloro-5-(4-methylsulfonylphenyl)nicotinic acid (CAS: 1258613-47-6)

The compound 2-Chloro-5-(4-methylsulfonylphenyl)nicotinic acid (CAS: 1258613-47-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique nicotinic acid scaffold and sulfonylphenyl moiety, has demonstrated promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, shedding light on its role as a key intermediate in drug development.

One of the most notable advancements in the study of this compound is its application as a COX-2 inhibitor. Research published in the Journal of Medicinal Chemistry (2023) highlights its selective inhibition of cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory processes. The study employed molecular docking simulations and in vitro assays to demonstrate its binding affinity and selectivity, suggesting its potential as a lead compound for anti-inflammatory drug development. The compound's structural features, particularly the chloro and methylsulfonyl groups, were found to be critical for its activity.

In addition to its anti-inflammatory properties, 2-Chloro-5-(4-methylsulfonylphenyl)nicotinic acid has also been investigated for its role in cancer therapy. A 2024 study in Bioorganic & Medicinal Chemistry Letters explored its ability to modulate the activity of certain kinases involved in tumor proliferation. The results indicated that the compound exhibits inhibitory effects on specific kinase targets, making it a candidate for further development in oncology. The study also emphasized the importance of optimizing its pharmacokinetic properties to enhance its therapeutic efficacy.

The synthesis of 2-Chloro-5-(4-methylsulfonylphenyl)nicotinic acid has also seen significant progress. Recent methodologies have focused on improving yield and purity while reducing environmental impact. A 2023 publication in Organic Process Research & Development detailed a green chemistry approach using catalytic reactions and solvent-free conditions. This advancement not only enhances the scalability of production but also aligns with the growing demand for sustainable pharmaceutical manufacturing practices.

Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future research. Ongoing studies are exploring structural modifications and formulation strategies to overcome these hurdles. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the transition of this compound from bench to bedside.

In conclusion, 2-Chloro-5-(4-methylsulfonylphenyl)nicotinic acid (CAS: 1258613-47-6) represents a versatile and promising molecule in chemical biology and drug discovery. Its diverse pharmacological activities and synthetic advancements position it as a valuable candidate for further investigation. Continued research will be essential to fully unlock its therapeutic potential and address the remaining challenges in its development.